Cas no 29287-66-9 (1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE)
1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Chemical and Physical Properties
Names and Identifiers
-
- 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
- 1,2-DIPALMITOYL-D62-3-SN-GLYCEROPHOSPHATIDYLCHOLINE
- 1,2-DIPALMITOYL-D62-SN-GLYCERO-3-PHOSPHOCHOLINE
- 1,2-O-DIHEXADECANOYL-D31-SN-GLYCERO-3-PHOSPHORYLCHOLINE
- 16:0 PC D62
- 37-1600-D62
- DPPC (DIPALMITOYL-D62)
- L-ALPHA-PHOSPHATIDYLCHOLINE, DI(PALMITOYL-D31)
- 29287-66-9
- 16:0 PC-d62, 1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine, chloroform
- HY-109506S
- 25582-63-2
- [(2R)-2,3-bis(2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,16-hentriacontadeuteriohexadecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
- CS-0182609
- (2R)-2,3-Bis[(~2~H_31_)hexadecanoyloxy]propyl 2-(trimethylazaniumyl)ethyl phosphate
- PD126743
- KILNVBDSWZSGLL-PWXLRKPBSA-N
- 16:0 PC-d62, 1,2-dipalmitoyl-d62-sn-glycero-3-phosphocholine, powder
- DPPC-d62
- SCHEMBL1892247
- DTXSID40677033
-
- Inchi: 1S/C40H80NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-39(42)46-36-38(37-48-50(44,45)47-35-34-41(3,4)5)49-40(43)33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h38H,6-37H2,1-5H3/t38-/m1/s1/i1D3,2D3,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2
- InChI Key: KILNVBDSWZSGLL-PWXLRKPBSA-N
- SMILES: P(=O)([O-])(OC[C@@H](COC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OC(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O)OCC[N+](C)(C)C
Computed Properties
- Exact Mass: 795.951
- Monoisotopic Mass: 795.951
- Isotope Atom Count: 62
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 50
- Rotatable Bond Count: 40
- Complexity: 826
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 111A^2
- XLogP3: 13.5
Experimental Properties
- PSA: 121.00000
- LogP: 11.68200
1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Security Information
- WGK Germany:3
- Storage Condition:-20ºC
1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 71-3716-7-25mg |
1,2-Dipalmitoyl-D62-3-sn-Glycerophosphatidylcholine |
29287-66-9 | >98% | 25mg |
€293.00 | 2025-03-07 | |
| Larodan | 71-3716-9-100mg |
1,2-Dipalmitoyl-D62-3-sn-Glycerophosphatidylcholine |
29287-66-9 | >98% | 100mg |
€795.00 | 2025-03-07 |
1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE
Comprehensive Overview of 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE (CAS No. 29287-66-9)
1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE (CAS No. 29287-66-9) is a deuterated phospholipid derivative widely utilized in advanced biomedical research, particularly in lipidomics, membrane biophysics, and drug delivery systems. This compound belongs to the class of deuterated phosphatidylcholines, where hydrogen atoms are replaced with deuterium, enhancing its stability and making it invaluable for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry studies. The perdeuterated hexadecanoyl chains significantly reduce background noise in analytical techniques, enabling precise tracking of molecular interactions.
In recent years, the demand for deuterated lipids like 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE has surged due to their critical role in studying lipid rafts, membrane dynamics, and neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers frequently search for "deuterated phospholipids applications" or "CAS 29287-66-9 uses" to explore its potential in mimicking native cell membranes or designing targeted nanocarriers for therapeutics. Its unique isotopic labeling also addresses growing interest in "stable isotope-labeled biomolecules" for metabolic tracing and proteomics.
The compound's structure features two perdeuterated palmitic acid (hexadecanoic acid-d31) chains esterified to the sn-1 and sn-2 positions of a glycerol backbone, coupled with a phosphocholine headgroup. This configuration mirrors natural phosphatidylcholines while offering superior analytical performance. Laboratories focusing on "lipid bilayer models" or "NMR membrane studies" prioritize this deuterated variant to avoid signal overlap from protonated lipids. Additionally, its compatibility with techniques like Fourier-transform infrared (FTIR) spectroscopy makes it a staple in "biophysical chemistry tools" discussions.
From a commercial perspective, 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE is often referenced alongside keywords such as "high-purity deuterated lipids" and "synthetic phospholipids for research." Suppliers emphasize its >98% isotopic enrichment, meeting stringent requirements for structural biology and drug formulation studies. The compound’s stability under physiological conditions also aligns with trending searches like "liposome stability enhancers" and "phospholipid-based nanoparticles," reflecting its relevance in next-generation vaccine development and cancer therapeutics.
Beyond laboratory applications, this deuterated phospholipid attracts attention in the pharmaceutical industry for its role in improving drug bioavailability and targeted release mechanisms. Forum queries such as "how to incorporate deuterated lipids into liposomes" highlight practical challenges addressed by its well-characterized properties. Furthermore, its non-toxic profile and biodegradability resonate with eco-conscious trends, often tagged under "sustainable biomaterials" in scientific literature.
In summary, 1,2-DI[PERDEUTERO]HEXADECANOYL-SN-GLYCERO-3-PHOSPHOCHOLINE (CAS No. 29287-66-9) bridges cutting-edge research and industrial innovation, driven by its isotopic precision and versatility. As interest grows in "personalized medicine" and "advanced diagnostic tools," this compound remains pivotal for unraveling complex biological processes and engineering smarter therapeutic systems.
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